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Compound of Interest

Compound Name: Unii-qhk6Z47gtg

Cat. No.: B612521 Get Quote

This document provides immediate safety, handling, and disposal information for Unii-
qhk6Z47gtg, a research peptide also known as TB-500. The following procedures are

designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and proper material disposal.

Chemical Identification and Safety Data
Unii-qhk6Z47gtg is chemically identified as the peptide TB-500.[1][2][3] While it is considered

non-hazardous, appropriate safety precautions should be observed to minimize exposure and

ensure a safe laboratory environment.[3]

Chemical
Identifier

Synonyms
Molecular
Formula

Molecular
Weight

Hazard
Description

Unii-qhk6Z47gtg
TB-500,

QHK6Z47GTG
C38H68N10O14 889.0 g/mol

No data

available;

considered non-

hazardous but

may be an

irritant.[1][3]
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When handling Unii-qhk6Z47gtg, it is essential to use appropriate personal protective

equipment (PPE) to prevent contact with skin and eyes, as well as inhalation.[3]

Breathing Equipment: Use appropriate respiratory protection if generating dust or aerosols.

Hand Protection: Wear suitable chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

General Handling: Avoid inhalation and contact with skin, eyes, and clothing.[3]

Accidental Release and Firefighting Measures
In the event of an accidental release or fire, the following measures should be taken.

Situation Recommended Action

Accidental Spill

This substance is considered non-hazardous.[3]

Absorb spill with inert material (e.g., dry sand,

vermiculite) and place in a suitable container for

disposal.

Fire

Use water spray, carbon dioxide, dry chemical

powder, or foam as extinguishing agents.[3]

Wear self-contained breathing apparatus and

protective clothing to prevent contact with skin

and eyes.[3] Be aware that it may emit toxic

fumes, such as carbon monoxide, under fire

conditions.[3]

Disposal Protocol for Unii-qhk6Z47gtg
As a non-hazardous research chemical, the disposal of Unii-qhk6Z47gtg should follow

standard laboratory procedures for chemical waste, in accordance with federal, state, and local

regulations.

Experimental Protocol for Disposal:
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Decontamination (Optional but Recommended): While not specified as required, consider

treating the peptide solution with a 10% bleach solution for 30 minutes to denature the

peptide structure before disposal. This is a general good practice for biological molecules.

Collection: Collect all waste containing Unii-qhk6Z47gtg, including unused product,

contaminated consumables (e.g., pipette tips, tubes), and spill cleanup materials, in a clearly

labeled, sealed, and appropriate waste container.

Labeling: Label the waste container as "Non-hazardous chemical waste" and include the

chemical name "Unii-qhk6Z47gtg (TB-500)".

Storage: Store the waste container in a designated and secure area, away from incompatible

materials, pending pickup by your institution's environmental health and safety (EHS) office.

Disposal Request: Contact your institution's EHS office to schedule a pickup for hazardous

waste disposal. Do not dispose of this chemical down the drain unless explicitly permitted by

your local regulations and EHS office.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Unii-qhk6Z47gtg.
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Caption: Disposal workflow for Unii-qhk6Z47gtg.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Unii-
qhk6Z47gtg (TB-500)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612521#unii-qhk6z47gtg-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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